Cas no 1895825-75-8 (4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine)

• Product Name: 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine
• CAS No: 1895825-75-8
• MF: C₁₃H₁₅ClF₃N
• MW: 277.713113069534
• CID: 5760174
• PubChem ID: 117117913
• Update Time: 2025-07-17

4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine
• 1895825-75-8
• EN300-1931675
• 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine

• Inchi： 1S/C13H15ClF3N/c14-11-2-1-10(12(8-11)13(15,16)17)7-9-3-5-18-6-4-9/h1-2,8-9,18H,3-7H2
• InChI Key： WUULSBOVFGHHLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CC1CCNCC1

Computed Properties

• Exact Mass: 277.0845117g/mol
• Monoisotopic Mass: 277.0845117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Additional information on 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine

Comprehensive Overview of 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1895825-75-8)

The compound 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1895825-75-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine backbone and the 4-chloro-2-(trifluoromethyl)phenylmethyl substituent, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in fluorinated pharmaceuticals, as evidenced by the rise in AI-driven drug design queries and computational chemistry studies. The presence of the chloro and trifluoromethyl groups in 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine suggests its utility in modulating lipophilicity and electronic properties, critical factors in medicinal chemistry optimization.

From a synthetic perspective, CAS No. 1895825-75-8 is often discussed in the context of cross-coupling reactions and catalytic hydrogenation. These methods are pivotal for introducing the phenylmethyl moiety onto the piperidine ring, a transformation frequently highlighted in organic synthesis forums and patent literature. The compound’s versatility is further underscored by its potential role in high-throughput screening (HTS) libraries, where its scaffold could serve as a privileged structure for diverse biological targets.

Environmental and regulatory considerations are also paramount when evaluating 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine. While not classified as hazardous, its chloro and trifluoromethyl functionalities necessitate careful handling to align with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic databases and industrial whitepapers.

In conclusion, 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1895825-75-8) represents a compelling case study in modern chemical research. Its structural complexity and functional group diversity position it as a key player in advancing drug discovery, agrochemical development, and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary research and innovation-driven applications.